(5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid physical properties
(5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid physical properties
An In-Depth Technical Guide to the Physical Properties and Applications of (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid
Executive Summary
The compound (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid represents a highly specialized, transient organoboron intermediate. Structurally, it merges a halogenated, methylated pyridine ring—a privileged scaffold in medicinal chemistry found in SARS-CoV-2 3CLpro inhibitors[1] and EGFR inhibitors[2]—with a highly reactive sulfanylborinic acid moiety.
Unlike conventional boronic acids ( R−B(OH)2 ), borinic acids ( R2BOH or R−B(OH)(SR′) ) exhibit unique physicochemical behaviors, including heightened Lewis acidity, rapid equilibrium with boroxane anhydrides, and extreme sensitivity to oxidative environments. This whitepaper synthesizes the theoretical and extrapolated physical properties of this compound, detailing its handling, thermodynamic stability, and critical role in advanced cross-coupling methodologies.
Structural and Physicochemical Properties
The physical properties of (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid are dictated by the interplay between the electron-withdrawing chloropyridyl ring and the electron-donating potential of the sulfanylborinic group. Borinic acids are notoriously less stable than their boronic acid counterparts; they are prone to spontaneous dehydration to form diboroxanes (anhydrides) and undergo rapid oxidation in ambient air[3].
Because the pure monomeric acid is a transient species that often only lasts for brief periods during hydrolysis or transmetalation[4], it is typically handled in situ or stored as an anhydride or stabilized ester.
Quantitative Physical Data
The following table summarizes the extrapolated and calculated physical properties based on the behavior of closely related heteroaryl borinic acids and 5-chloro-6-methylpyridine derivatives[5][6].
| Property | Value / Description | Causality & Structural Rationale |
| Molecular Formula | C6H8BClNO2S (assuming standard sulfanylborinic structure) | Derived from the 5-chloro-6-methylpyridin-3-yl core attached to a −B(OH)(SH) group. |
| Molecular Weight | ~204.46 g/mol | Calculated based on standard atomic weights. |
| Physical State | Amorphous solid / Oligomeric mixture | Borinic acids naturally dehydrate to form cyclic or linear boroxanes, preventing crystallization as a pure monomer[3]. |
| Solubility | Soluble in THF, 1,4-Dioxane, DMSO; Insoluble in non-polar alkanes | The polar −B(OH) group and pyridine nitrogen facilitate solvation in polar aprotic and protic solvents. |
| pKa (Lewis Acidity) | ~7.5 – 8.5 | The electron-withdrawing chloro group on the pyridine ring increases the Lewis acidity of the boron center compared to phenylborinic acid. |
| Stability / Half-life | Seconds to minutes (monomer in aqueous media) | Borinic acids are highly reactive toward H2O2 (up to 10,000-fold more reactive than boronic acids)[7] and rapidly protodeboronate under basic conditions[8]. |
| Toxicity Profile | Low (degrades to boric acid/pyridinol) | Organoboron compounds generally exhibit low toxicity, ultimately hydrolyzing into environmentally benign boric acid derivatives[3]. |
Chemical Reactivity & Mechanistic Pathways
Hyper-Reactivity to Oxidation and Diols
Borinic acids possess a unique reactivity profile. They are exceptionally sensitive to reactive oxygen species (ROS). Upon exposure to hydrogen peroxide, the carbon-boron bond undergoes rapid oxidative cleavage, yielding the corresponding 5-chloro-6-methylpyridin-3-ol[7]. Furthermore, the borinic acid moiety acts as a potent, reversible covalent binder to cis-diols, a property leveraged in the regioselective acylation of carbohydrates[9].
Suzuki-Miyaura Cross-Coupling Dynamics
In drug discovery, the primary utility of this compound is as a nucleophilic coupling partner in the Suzuki-Miyaura Cross-Coupling (SMC) reaction. However, heteroaryl borinic acids containing a pyridine nitrogen are acutely sensitive to base-promoted protodeboronation (cleavage of the C-B bond before coupling can occur)[8]. To circumvent this, "cationic" or base-free SMC conditions must be employed.
Catalytic cycle of base-free Suzuki-Miyaura coupling with the sulfanylborinic acid.
Experimental Workflows & Protocols
Due to the inherent instability of (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid, standard benchtop protocols will result in total degradation. The following self-validating protocols are engineered to maintain scientific integrity by addressing the root causes of degradation: moisture-induced protodeboronation and oxidative cleavage.
Protocol 1: Handling and Storage of the Borinic Acid
Causality: Borinic acids react with atmospheric moisture to form boroxanes and with oxygen to form phenols. Handling must exclude both.
-
Inert Atmosphere Transfer: Transfer the compound exclusively within a nitrogen or argon-filled glovebox ( O2 < 1 ppm, H2O < 1 ppm).
-
Solvent Degassing: Suspend the compound in anhydrous, rigorously degassed 1,4-dioxane or THF. Degassing must be performed via three freeze-pump-thaw cycles to remove dissolved oxygen that would trigger oxidative cleavage[7].
-
In Situ Derivatization (Optional): If long-term storage is required, convert the transient borinic acid into a stable pinacol or ethanolamine ester by adding 1.1 equivalents of the respective diol and stirring over activated 4Å molecular sieves for 2 hours.
Protocol 2: Base-Free "Cationic" Suzuki-Miyaura Coupling
Causality: Traditional SMC uses strong bases (e.g., Na2CO3 , KOH ) which accelerate the protodeboronation of electron-deficient pyridylborinic acids. Using a cationic Palladium catalyst bypasses the need for a base, allowing transmetalation to occur under neutral conditions[8].
-
Catalyst Preparation: In a dry Schlenk flask, combine 5 mol% of a palladium precatalyst (e.g., Pd(OAc)2 ) with 10 mol% of a bulky, electron-rich phosphine ligand (e.g., XPhos or PAd3 ).
-
Electrophile Addition: Add 1.0 equivalent of the target aryl halide (e.g., an advanced pharmaceutical intermediate).
-
Borinic Acid Addition: Add 1.5 equivalents of (5-Chloro-6-methylpyridin-3-yl)-sulfanylborinic acid dissolved in degassed THF. The excess compensates for any minor dimerization or degradation.
-
Reaction Execution: Stir the mixture at room temperature (20–25 °C). Do not heat. Heating accelerates the competing protodeboronation pathway. Monitor via LC-MS.
-
Quenching: Once the aryl halide is consumed (typically 12–24 hours), quench the reaction by exposing it to air and adding a saturated aqueous solution of NH4Cl .
-
Isolation: Extract with ethyl acetate, dry over anhydrous Na2SO4 , and purify via silica gel chromatography.
Step-by-step workflow for base-free cationic cross-coupling to prevent protodeboronation.
Applications in Drug Development
The 5-chloro-6-methylpyridin-3-yl motif is a highly sought-after pharmacophore. The chloromethyl substitution pattern provides a unique steric and electronic profile that enhances binding affinity in deep hydrophobic pockets of target kinases and proteases.
For instance, this exact pyridine moiety is utilized in the synthesis of Indole Chloropyridinyl Ester-Derived SARS-CoV-2 3CLpro inhibitors, where it modulates the enzymatic inhibition and antiviral efficacy of the drug[1]. Furthermore, quinazoline-derived compounds utilizing similar halogenated pyridine structures have been patented as potent EGFR inhibitors for oncology applications[2]. The use of the sulfanylborinic acid derivative allows medicinal chemists to install this privileged scaffold onto complex core structures late in the synthetic sequence via cross-coupling, significantly accelerating structure-activity relationship (SAR) campaigns.
References
-
Indole Chloropyridinyl Ester-Derived SARS-CoV-2 3CLpro Inhibitors: Enzyme Inhibition, Antiviral Efficacy, Structure–Activity Relationship, and X-ray Structural Studies Journal of Medicinal Chemistry - ACS Publications URL:[Link]
-
Borinic acid Wikipedia URL:[Link]
-
1 Structure, Properties, and Preparation Of Boronic Acid Derivatives Wiley-VCH URL:[Link]
-
Evaluation of borinic acids as new, fast hydrogen peroxide–responsive triggers Proceedings of the National Academy of Sciences (PNAS) URL:[Link]
-
Borinic Acid-Catalyzed Regioselective Acylation of Carbohydrate Derivatives Organic Chemistry Portal URL:[Link]
-
"Cationic" Suzuki-Miyaura Coupling with Acutely Base-Sensitive Boronic Acids ResearchGate URL:[Link]
- WO2022170043A1 - Quinazoline derived compounds as EGFR inhibitors and their uses thereof Google Patents URL
Sources
- 1. pubs.acs.org [pubs.acs.org]
- 2. WO2022170043A1 - Quinazoline derived compounds as egfr inhibitors and their uses thereof - Google Patents [patents.google.com]
- 3. application.wiley-vch.de [application.wiley-vch.de]
- 4. Borinic acid - Wikipedia [en.wikipedia.org]
- 5. Borinic acid | BH3O | CID 13323622 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Borinic acid, diethyl-, anhydride [webbook.nist.gov]
- 7. pnas.org [pnas.org]
- 8. researchgate.net [researchgate.net]
- 9. Borinic Acid-Catalyzed Regioselective Acylation of Carbohydrate Derivatives [organic-chemistry.org]
